Cas no 1864801-23-9 (5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester)

• Product Name: 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester
• CAS No: 1864801-23-9
• MF: C₁₈H₂₁BO₄
• MW: 312.167945623398
• CID: 4625533
• Update Time: 2025-05-22

5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester
• methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carboxylate

• Inchi： 1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)15-11-7-8-12-13(15)9-6-10-14(12)16(20)21-5/h6-11H,1-5H3
• InChI Key： MMCCBODBDDLOIV-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3C(C(=O)OC)=CC=CC2=3)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Topological Polar Surface Area: 44.8

Additional information on 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester

Recent Advances in the Application of 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester (CAS: 1864801-23-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester (CAS: 1864801-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid ester derivative is a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex molecular architectures. Recent studies have highlighted its utility in the development of novel therapeutics, diagnostic agents, and materials science applications. This research brief synthesizes the latest findings and explores the potential of this compound in advancing biomedical research.

One of the most notable applications of 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester is its role in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the preparation of naphthalene-based inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The boronic acid moiety facilitates the formation of stable covalent bonds with specific amino acid residues, enhancing the binding affinity and selectivity of the resulting inhibitors. This approach has shown promise in preclinical models of breast and lung cancers, with minimal off-target effects.

In addition to its therapeutic potential, this compound has been employed in the development of fluorescent probes for bioimaging. Researchers at the University of Tokyo recently reported the design of a naphthalene-derived boronic acid probe capable of detecting reactive oxygen species (ROS) in live cells. The methoxycarbonyl group in 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester serves as an electron-withdrawing stabilizer, improving the photostability and sensitivity of the probe. This innovation opens new avenues for real-time monitoring of oxidative stress in neurodegenerative diseases and inflammatory conditions.

Further advancements have been made in the use of this compound for drug delivery systems. A collaborative study between MIT and Harvard revealed its incorporation into pH-responsive nanocarriers. The boronic ester linkage undergoes hydrolysis in acidic environments (e.g., tumor microenvironments), enabling controlled release of encapsulated chemotherapeutic agents. This targeted delivery mechanism reduces systemic toxicity and improves therapeutic efficacy, as evidenced in murine models of pancreatic cancer. The study underscores the compound's potential in precision medicine applications.

Despite these promising developments, challenges remain in optimizing the synthetic protocols for 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester. Recent work published in Organic Process Research & Development addresses scalability issues by introducing a continuous-flow synthesis method, achieving a 92% yield with high purity (>99%). This methodological improvement is critical for industrial-scale production and could accelerate its adoption in commercial pharmaceutical manufacturing.

In conclusion, 5-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester (CAS: 1864801-23-9) represents a multifaceted tool in modern chemical biology and drug discovery. Its applications span from medicinal chemistry to diagnostics and nanotechnology, reflecting the interdisciplinary nature of contemporary research. Future directions may include exploration of its enantioselective synthesis and expansion into gene therapy vectors, as suggested by preliminary data from CRISPR-based studies. Continued investment in this compound's development is likely to yield transformative outcomes for human health.